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Compound of Interest

Compound Name: Ethyl 1-piperidineacetate

Cat. No.: B1583001 Get Quote

A Guide for a High-Confidence Structural Elucidation

In the realm of drug discovery and development, the unambiguous confirmation of a molecule's

structure is a foundational pillar of scientific rigor and regulatory compliance. The identity, purity,

and stability of a chemical entity must be established with the highest degree of certainty. This

guide presents a comprehensive, multi-technique spectroscopic workflow for the structural

confirmation of Ethyl 1-piperidineacetate, a common heterocyclic building block.

As a Senior Application Scientist, my objective is not merely to present data, but to illuminate

the logic behind the analytical strategy. We will explore how ¹H NMR, ¹³C NMR, FT-IR, and

Mass Spectrometry each provide a unique and complementary piece of the structural puzzle.

By integrating these orthogonal techniques, we create a self-validating system that leaves no

room for ambiguity.

The Subject: Ethyl 1-piperidineacetate
Molecular Formula: C₉H₁₇NO₂[1]

Molecular Weight: 171.24 g/mol [1]

IUPAC Name: Ethyl 2-(piperidin-1-yl)acetate

CAS Number: 23853-10-3

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1583001?utm_src=pdf-interest
https://www.benchchem.com/product/b1583001?utm_src=pdf-body
https://www.benchchem.com/product/b1583001?utm_src=pdf-body
https://dev.spectrabase.com/spectrum/9ksa2jzSXmB
https://dev.spectrabase.com/spectrum/9ksa2jzSXmB
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The proposed structure features a piperidine ring N-substituted with an ethyl acetate group.

Our task is to confirm every aspect of this connectivity and the presence of all associated

functional groups.

The Workflow: An Integrated Analytical Approach
Our strategy relies on a logical sequence of analyses, starting with techniques that reveal the

carbon-hydrogen framework and functional groups, and culminating in the confirmation of the

overall mass and fragmentation pattern.
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Final Confirmed Structure:
Ethyl 1-piperidineacetate

¹H NMR Data:
- 5 unique proton signals

- Correct integration (17H)
- Key q/t for ethyl group

Defines H framework

¹³C NMR Data:
- 7 unique carbon signals

- Confirms symmetry
- C=O at ~170 ppm

Defines C skeleton

FT-IR Data:
- Strong C=O stretch at ~1740 cm⁻¹

- C-O and C-N stretches present
- No O-H or N-H stretches

Confirms functional groups

MS Data:
- [M+H]⁺ at m/z 172

- Confirms MW of 171.24
- Matches formula C₉H₁₇NO₂

Confirms molecular formula

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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